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Compound of Interest

Compound Name: 2,5-Difluorobenzonitrile

Cat. No.: B1295057 Get Quote

Essential Safety and Handling Guide for 2,5-
Difluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 2,5-
Difluorobenzonitrile, including comprehensive operational and disposal plans. Adherence to

these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Risk Assessment
2,5-Difluorobenzonitrile is a hazardous chemical that requires careful handling. A thorough

risk assessment must be conducted before commencing any work. Key hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 2,5-Difluorobenzonitrile is provided

in the table below.

Property Value

Molecular Formula C₇H₃F₂N

Molecular Weight 139.10 g/mol [1][3]

Appearance White to light yellow crystalline powder[4]

Melting Point 33-35 °C[2][3][4]

Boiling Point 178.4 ± 20.0 °C at 760 mmHg[3]

Density 1.3 ± 0.1 g/cm³[3]

Flash Point 77.8 ± 0.0 °C[3]

Vapor Pressure 0.8 ± 0.3 mmHg at 25 °C[3]

Occupational Exposure Limits
No specific occupational exposure limits (OELs) for 2,5-Difluorobenzonitrile have been

established by major regulatory bodies.[5][6][7][8] Therefore, it is imperative to handle this

compound with stringent engineering controls and personal protective equipment to minimize

any potential exposure.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,5-Difluorobenzonitrile:
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected before use and

disposed of immediately if contaminated.

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles. A face shield should be worn

when there is a risk of splashing.

Skin and Body Protection

A lab coat, long pants, and closed-toe shoes are

required. For larger quantities or when there is a

significant risk of exposure, a chemical-resistant

apron or suit should be considered.

Respiratory Protection

All handling of powdered 2,5-

Difluorobenzonitrile must be conducted in a

certified chemical fume hood. If engineering

controls are not sufficient, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors and particulates should be used.

Operational Plan: Step-by-Step Handling
Procedures
The following workflow ensures the safe handling of 2,5-Difluorobenzonitrile from receipt to

disposal.
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Safe Handling Workflow for 2,5-Difluorobenzonitrile

Preparation

Handling (in Fume Hood)

Cleanup and Decontamination

Waste Disposal

Risk Assessment

Gather PPE

Prepare Work Area

Weighing

Dissolving

Reaction Setup

Decontaminate Glassware

Clean Work Surface

Remove PPE

Segregate Waste

Label Waste Container

Store in SAA

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-Difluorobenzonitrile | C7H3F2N | CID 123558 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chemwhat.com [chemwhat.com]

3. 2,5-Difluorobenzonitrile | CAS#:64248-64-2 | Chemsrc [chemsrc.com]

4. 2,5-Difluorobenzonitrile | 64248-64-2 [chemicalbook.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. downloads.ossila.com [downloads.ossila.com]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. echemi.com [echemi.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2,5-
Difluorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295057#personal-protective-equipment-for-
handling-2-5-difluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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